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Compound of Interest

Compound Name: Nyasicol

Cat. No.: B1148670 Get Quote

An In-Depth Technical Guide to Nyasicol (CAS Number: 111518-95-7)

Introduction
Nyasicol, with the Chemical Abstracts Service (CAS) number 111518-95-7, is a naturally

occurring phenolic compound. It has been isolated from plants of the Curculigo genus, notably

Curculigo capitulata.[1][2] This technical guide provides a comprehensive overview of the

available scientific information on Nyasicol, focusing on its chemical properties, biological

activities, and potential mechanisms of action, tailored for researchers, scientists, and drug

development professionals.

Chemical Properties
A summary of the key chemical properties of Nyasicol is presented in the table below.
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Property Value Source

CAS Number 111518-95-7 [1][3]

Molecular Formula C₁₇H₁₆O₆ [3]

Appearance
As per the typical Certificate of

Analysis

Purity ≥99% (commercially available)

Storage

In a well-closed container,

protected from light and in a

cool & dry place.

Table 1: Chemical Properties of Nyasicol

Nyasicol is recognized as a precursor to interjectin, another natural product.

Biological Activity and Potential Therapeutic
Relevance
Research into the biological activities of compounds isolated from Curculigo capitulata has

highlighted the potential for neuroprotective effects. While direct and extensive studies on

Nyasicol are limited, related compounds from the same plant have demonstrated significant

bioactivity, suggesting a promising area of investigation for Nyasicol itself.

Neuroprotection
A key study investigating the chemical constituents of Curculigo capitulata identified several

compounds with neuroprotective properties against glutamate-induced oxidative injury in

human neuroblastoma SH-SY5Y cells. While specific quantitative data for Nyasicol's
neuroprotective effect was not detailed in the primary abstracts of the reviewed literature, the

research provides a foundational experimental framework and points towards a potential

mechanism of action relevant to compounds of this class.

One of the norlignan compounds isolated from Curculigo capitulata was found to exert its

protective effect by regulating the Nrf2/HO-1 signaling pathway. This pathway is a critical
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cellular defense mechanism against oxidative stress.

Signaling Pathways
Potential Involvement in the Nrf2/HO-1 Pathway
The Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) signaling

pathway is a primary target for therapeutic intervention in diseases associated with oxidative

stress, including neurodegenerative disorders. The activation of this pathway leads to the

transcription of a wide array of antioxidant and cytoprotective genes.

The workflow for the activation of the Nrf2/HO-1 pathway is as follows:
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Nuclear Events

Oxidative Stress
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Nucleus
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Start

Culture SH-SY5Y cells

Seed cells in 96-well plates

Pre-treat with Nyasicol
(various concentrations)

Induce oxidative stress
(e.g., with Glutamate)

Incubate for 24-48 hours

Assess cell viability
(e.g., MTT or CCK-8 assay)

Analyze data and
determine EC₅₀/IC₅₀

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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